Cas no 2640950-94-1 (9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine)

• Product Name: 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine
• CAS No: 2640950-94-1
• MF: C₁₉H₂₂N₆O
• MW: 350.417582988739
• CID: 5316863
• PubChem ID: 154829345
• Update Time: 2025-11-01

9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040731613
• 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine
• F6796-0913
• 2640950-94-1

• Inchi： 1S/C19H22N6O/c1-26-16-5-3-2-4-15(16)23-8-10-24(11-9-23)18-17-19(21-12-20-18)25(13-22-17)14-6-7-14/h2-5,12-14H,6-11H2,1H3
• InChI Key： CYKXWEMIJYEXPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(C2C3=C(N=CN=2)N(C=N3)C2CC2)CC1

Computed Properties

• Exact Mass: 350.18550935g/mol
• Monoisotopic Mass: 350.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3Ų

Additional information on 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine

Introduction to 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine (CAS No. 2640950-94-1)

9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2640950-94-1, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the modulation of biological pathways relevant to neurological and cardiovascular disorders. The intricate architecture of this molecule, featuring a cyclopropyl substituent and a piperazine moiety linked to a purine core, makes it a subject of intense study for its pharmacokinetic and pharmacodynamic characteristics.

The purine scaffold is a fundamental component in many biologically active molecules, often serving as a key element in the design of drugs targeting enzymes and receptors involved in critical metabolic processes. In the case of 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine, the presence of the piperazine group at the 6-position introduces a secondary amine that can interact with various biological targets, including neurotransmitter receptors and ion channels. This feature is particularly intriguing for researchers exploring treatments for conditions such as depression, anxiety, and hypertension, where modulation of neurotransmitter activity is often a therapeutic strategy.

The cyclopropyl group appended to the purine ring adds an additional layer of complexity to the molecule, influencing its solubility, metabolic stability, and binding affinity. The cyclopropyl moiety is known to enhance binding interactions by providing steric constraints that can improve receptor selectivity. This structural feature is particularly valuable in drug development, where minimizing side effects by targeting specific receptors is paramount. The combination of these elements in 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine suggests a molecule with high potential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater precision. Studies have indicated that the piperazine moiety may interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive function. Additionally, the methoxyphenyl substituent could influence metabolic pathways by affecting cytochrome P450 enzyme activity, thereby impacting drug bioavailability and clearance.

The synthesis of 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic methodologies, such as ring-closing metathesis or cyclization reactions, which are critical for achieving the desired molecular structure. The presence of the piperazine nitrogen also requires consideration during synthesis to prevent unwanted side reactions that could compromise the integrity of the molecule.

In preclinical studies, 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine has demonstrated promising activity in models relevant to neurological disorders. Its ability to modulate serotonin receptor activity has been linked to potential antidepressant and anxiolytic effects. Furthermore, preliminary data suggest that this compound may exhibit cardiovascular benefits by interacting with adrenergic receptors, making it a candidate for treating conditions such as hypertension and arrhythmias.

The pharmacokinetic profile of this compound is another area of active investigation. The cyclopropyl group is known to influence metabolic stability by affecting oxidative degradation pathways. Understanding these processes is crucial for predicting how long the compound remains active in the body and how frequently it needs to be administered. Additionally, the methoxyphenyl substituent may contribute to lipophilicity, influencing membrane permeability and thus oral bioavailability.

As research continues, novel derivatives of 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine are being explored to enhance its therapeutic potential while minimizing adverse effects. By modifying substituents or altering functional groups, researchers aim to fine-tune pharmacological properties such as receptor selectivity, solubility, and metabolic stability. These efforts align with broader trends in drug discovery where personalized medicine approaches are being increasingly adopted.

The integration of high-throughput screening technologies has accelerated the identification of biologically active compounds like 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine. These technologies allow for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify promising candidates more efficiently than traditional methods alone. The combination of computational modeling with experimental validation provides a robust framework for assessing potential drug candidates.

In conclusion, 9-cyclopropyl-6-[4-(2-methoxyphenyl)piperazin-1-yl]-9H-purine (CAS No. 2640950-94-1) represents a significant advancement in pharmaceutical research due to its innovative structure and multifaceted pharmacological properties. Its potential applications in treating neurological and cardiovascular disorders make it a compelling subject for further investigation. As our understanding of biological pathways continues to evolve, this compound serves as an excellent example of how structural modifications can lead to novel therapeutic agents with improved efficacy and safety profiles.